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Compound of Interest

Compound Name: Calcium sulfide (CaS)

Cat. No.: B7801512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of Calcium Sulfide
(CaS) as an infrared (IR) optical material. While CaS is well-known for its properties as a

phosphor, its potential as a primary optical material for applications such as IR windows,

lenses, and domes is an emerging area of interest. These notes compile the available data on

its properties and provide detailed experimental protocols for its synthesis and fabrication into

optical components.

Introduction to Calcium Sulfide as an IR Optical
Material
Calcium Sulfide (CaS) is a chemical compound with the formula CaS. It is a white, crystalline

material that crystallizes in a cubic structure similar to rock salt. While its primary application

has been in the field of phosphors, particularly when doped with rare-earth elements, its optical

properties suggest potential for use as an infrared-transmitting material. Theoretical analyses

and studies on CaS thin films have indicated low absorbance and high transmittance in the

infrared region, making it a candidate for various optical applications.[1][2]

The development of CaS and related materials like Calcium Lanthanum Sulfide (CLS) for mid-

wave and long-wave infrared applications is driven by the need for high-performance, durable,

and potentially lower-cost alternatives to commonly used IR materials.[3][4]
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Physical and Optical Properties of Calcium Sulfide
The following tables summarize the known physical and optical properties of Calcium Sulfide. It

is important to note that while general optical characteristics are reported, a complete dataset

for the refractive index across a wide infrared range is not readily available in the literature.

Table 1: Physical Properties of Calcium Sulfide

Property Value

Chemical Formula CaS

Molar Mass 72.14 g/mol

Appearance White crystalline solid

Crystal Structure Cubic (Halite)

Density 2.59 g/cm³

Melting Point 2525 °C

Table 2: Optical Properties of Calcium Sulfide

Property Value/Description

Transmission Range

Reported to have low absorbance and high

transmittance in the UV, visible, and infrared

regions.[1] Specific transmission percentages

across the full 1-20 µm range for bulk optical-

grade CaS are not well-documented.

Refractive Index (n)

2.137 (at sodium D-line, 589.3 nm). A

comprehensive dataset of refractive index

values across the infrared spectrum is not

currently available.

Theoretical Band Gap Approximately 3.9 eV (for thin films).[1]
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Based on its properties, CaS has potential applications in the following areas:

Infrared Windows and Domes: For use in thermal imaging, spectroscopy, and sensor

protection in the mid-wave infrared (MWIR) and potentially the long-wave infrared (LWIR)

regions.

Infrared Lenses: As a material for focusing or collimating infrared radiation in various optical

systems.

Host Material for IR Phosphors: Doped CaS can be used for applications requiring

upconversion or downconversion of infrared light.

Experimental Protocols
The following sections provide detailed protocols for the synthesis, fabrication, and

characterization of CaS optical components. These protocols are based on established

methods for producing transparent ceramics and will likely require optimization for CaS.

High-purity, fine-grained CaS powder is essential for the fabrication of transparent ceramics. A

common method for synthesizing sulfide powders is the sulfidation of a precursor in a

controlled atmosphere.

Objective: To synthesize high-purity CaS powder from Calcium Carbonate (CaCO₃) precursor.

Materials:

High-purity Calcium Carbonate (CaCO₃) powder (99.99% or higher)

Hydrogen Sulfide (H₂S) gas (high purity)

Argon (Ar) or Nitrogen (N₂) gas (high purity)

Alumina or quartz tube furnace

Alumina crucibles

Protocol:
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Precursor Preparation: Place the high-purity CaCO₃ powder in an alumina crucible.

Furnace Setup: Place the crucible containing the CaCO₃ powder into the center of the tube

furnace.

Purging: Purge the furnace tube with high-purity Ar or N₂ gas for at least 30 minutes to

remove any residual oxygen and moisture.

Heating and Sulfidation:

While maintaining a slow flow of Ar/N₂, begin heating the furnace to 900-1100 °C at a rate

of 5-10 °C/min.

Once the target temperature is reached, introduce a controlled flow of H₂S gas into the

furnace tube. The reaction is: CaCO₃ + H₂S → CaS + H₂O + CO₂.

Maintain the temperature and H₂S flow for 4-6 hours to ensure complete conversion of the

carbonate to the sulfide.

Cooling:

After the reaction is complete, switch off the H₂S gas flow and continue to flow Ar/N₂ gas.

Allow the furnace to cool down to room temperature under the inert gas flow.

Powder Collection: Once at room temperature, carefully remove the crucible containing the

synthesized CaS powder in an inert atmosphere (e.g., a glovebox) to prevent oxidation.

Characterization: Characterize the synthesized powder using X-ray Diffraction (XRD) to

confirm the phase purity and Scanning Electron Microscopy (SEM) to assess the particle

size and morphology.

Hot pressing is a technique used to densify powders into a solid component by the

simultaneous application of heat and pressure.

Objective: To fabricate a dense, transparent CaS ceramic disc.

Equipment:
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High-purity CaS powder (synthesized as per Protocol 4.1)

Hot press with a graphite die and punches

Graphite foil

Inert atmosphere glovebox

Protocol:

Die Preparation: Line the graphite die and punches with graphite foil to prevent the CaS

powder from reacting with the die.

Powder Loading: Inside an inert atmosphere glovebox, load a pre-weighed amount of the

synthesized CaS powder into the prepared graphite die.

Hot Pressing Cycle:

Place the loaded die into the hot press chamber.

Evacuate the chamber to a high vacuum and then backfill with an inert gas like Argon.

Apply a low initial pressure (e.g., 5 MPa).

Begin heating to a temperature between 1200 °C and 1500 °C. The optimal temperature

will need to be determined experimentally.

As the temperature increases, gradually increase the pressure to 30-50 MPa.

Hold at the peak temperature and pressure for 1-2 hours to allow for full densification.

Cooling and Depressurization:

After the holding time, cool the system down while maintaining the inert atmosphere.

Gradually release the pressure during the cooling process.

Sample Retrieval: Once at room temperature, carefully remove the densified CaS ceramic

disc from the die.
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Due to the relatively soft nature of many sulfide materials, a careful polishing procedure is

required to achieve a good optical finish.

Objective: To polish the surfaces of the hot-pressed CaS disc to an optical quality finish.

Materials:

Polishing laps (e.g., cast iron or pitch)

A series of diamond slurries with decreasing particle sizes (e.g., 30 µm, 15 µm, 6 µm, 3 µm,

1 µm)

Polishing pads (e.g., synthetic cloths)

Final polishing compound (e.g., 0.3 µm alumina slurry)

Polishing lubricant (e.g., mineral oil or a specialized polishing oil)

Protocol:

Lapping/Grinding:

Begin with a coarse diamond slurry (e.g., 30 µm) on a cast iron lap to planarize the

surfaces of the CaS disc and remove any surface irregularities from the hot pressing.

Progressively move to finer diamond slurries (15 µm, 6 µm), cleaning the sample and lap

thoroughly between each step to avoid contamination.

Polishing:

Switch to a polishing pad and a finer diamond slurry (e.g., 3 µm).

Continue polishing with progressively finer slurries (e.g., 1 µm diamond followed by 0.3 µm

alumina) until a specular finish is achieved.

Use a suitable polishing lubricant to prevent excessive heat generation and scratching.
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Cleaning: Thoroughly clean the polished window to remove any residual polishing

compounds and lubricants. This can be done using a series of solvent rinses (e.g., acetone,

isopropanol).

Objective: To determine the infrared transmission properties of the fabricated CaS window.

Equipment:

Fourier-Transform Infrared (FTIR) Spectrometer

Protocol:

Background Spectrum: Record a background spectrum with an empty sample holder to

account for the atmospheric and instrumental response.

Sample Spectrum: Place the polished CaS window in the sample holder and record the

transmission spectrum.

Data Analysis: The transmittance is calculated as the ratio of the sample spectrum to the

background spectrum. The spectrum should be recorded over the desired infrared range

(e.g., 2.5 to 25 µm, which corresponds to 4000 to 400 cm⁻¹).
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Caption: Overall workflow for the fabrication and characterization of a CaS infrared optical

window.
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Caption: Logical flow of the hot-pressing process for densifying CaS powder into a ceramic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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